Cas no 172319-76-5 (2-Bromo-3,5-dimethylthiophene)

2-Bromo-3,5-dimethylthiophene is a brominated thiophene derivative featuring methyl substituents at the 3- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of bromine at the 2-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enabling efficient construction of complex heterocyclic systems. The methyl groups contribute to steric and electronic modulation, improving selectivity in subsequent transformations. Its stability and well-defined reactivity profile make it a valuable reagent for researchers in medicinal chemistry and materials science. The compound is typically handled under inert conditions to preserve its integrity.

2-Bromo-3,5-dimethylthiophene structure

Product Name:2-Bromo-3,5-dimethylthiophene

CAS No:172319-76-5

MF:C₆H₇BrS

MW:191.088779687881

CID:1016477

PubChem ID:15306146

Update Time:2025-06-06

2-Bromo-3,5-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3,5-dimethylthiophene
- Thiophene, 2-bromo-3,5-dimethyl-
- AKOS017516082
- SCHEMBL2183304
- GS-0683
- 172319-76-5
- DB-093653
- MFCD17012744
- GEO-00434
- DTXSID00571205
- AT16349
- CS-0308172
- EN300-110415
- Z1255397918
- 2-Bromo-3,5-dimethylthiophene, contains sodium bicarbonate as stabilizer, 96%
- DTXCID50521977
- MDL： MFCD17012744
- Inchi： 1S/C6H7BrS/c1-4-3-5(2)8-6(4)7/h3H,1-2H3
- InChI Key： RKANUDQVJZLGOO-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=C(C)S1

Computed Properties

Exact Mass: 189.94518g/mol
Monoisotopic Mass: 189.94518g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 84.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 28.2Å²

Experimental Properties

Density: 1.475 g/mL at 25 °C
Boiling Point: 198.3±35.0 ºC (760 Torr),
Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
Refractive Index: n20/D 1.561
Solubility: Very slightly soluble (0.21 g/l) (25 º C),

2-Bromo-3,5-dimethylthiophene Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315
WGK Germany：3
Hazard Category Code： 22-38
Safety Instruction： 36
Hazardous Material Identification：
Storage Condition：2-8°C

2-Bromo-3,5-dimethylthiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	738298-1G	2-Bromo-3,5-dimethylthiophene	172319-76-5	96%	1g	¥438.75	2023-11-25
TRC	B283625-1g	2-Bromo-3,5-dimethylthiophene	172319-76-5		1g	$ 190.00	2022-06-07
TRC	B283625-2.5g	2-Bromo-3,5-dimethylthiophene	172319-76-5		2.5g	$ 285.00	2022-06-07
TRC	B283625-5g	2-Bromo-3,5-dimethylthiophene	172319-76-5		5g	$ 620.00	2022-06-07
Enamine	EN300-110415-0.05g	2-bromo-3,5-dimethylthiophene	172319-76-5	95%	0.05g	$19.0	2023-10-27
Enamine	EN300-110415-0.1g	2-bromo-3,5-dimethylthiophene	172319-76-5	95%	0.1g	$19.0	2023-10-27
Enamine	EN300-110415-0.25g	2-bromo-3,5-dimethylthiophene	172319-76-5	95%	0.25g	$19.0	2023-10-27
Enamine	EN300-110415-0.5g	2-bromo-3,5-dimethylthiophene	172319-76-5	95%	0.5g	$29.0	2023-10-27
Enamine	EN300-110415-1.0g	2-bromo-3,5-dimethylthiophene	172319-76-5	95%	1g	$45.0	2023-05-03
Enamine	EN300-110415-2.5g	2-bromo-3,5-dimethylthiophene	172319-76-5	95%	2.5g	$80.0	2023-10-27